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Compound of Interest

Compound Name: Nickel acetate tetrahydrate

Cat. No.: B148083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling instructions for nickel
acetate tetrahydrate, a compound frequently utilized in research and development. Adherence

to these guidelines is crucial for ensuring a safe laboratory environment and minimizing health

risks associated with this chemical.

Chemical and Physical Properties
Nickel acetate tetrahydrate is a green, crystalline solid with a faint acetic acid odor. It is

soluble in water and is a moderately water-soluble crystalline nickel source that decomposes to

nickel oxide upon heating.

Table 1: Physical and Chemical Properties of Nickel Acetate Tetrahydrate
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Property Value

Chemical Formula Ni(CH₃COO)₂·4H₂O

Molecular Weight 248.84 g/mol

Appearance Green crystalline solid

Odor Slight vinegar-like

Solubility in Water 17 g/100 mL at 20°C

Density 1.744 g/cm³

Melting Point Decomposes before melting

Hazard Identification and GHS Classification
Nickel acetate tetrahydrate is classified as a hazardous substance. It is harmful if swallowed

or inhaled and is a known carcinogen and reproductive toxin.[1] It can also cause skin and

respiratory sensitization.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Carcinogenicity 1A H350: May cause cancer

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling nickel
acetate tetrahydrate to prevent exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or neoprene gloves.

Skin and Body Protection
A lab coat or chemical-resistant apron. Closed-

toe shoes are mandatory.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for dusts and mists should

be used, especially when engineering controls

are not sufficient or during spill cleanup.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

accidents.

Handling
Ventilation: Always handle nickel acetate tetrahydrate in a well-ventilated area, preferably

within a chemical fume hood.

Avoid Dust Formation: Take care to avoid the generation of dust. Use wet cleaning methods

for any spills.

Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,

drink, or smoke in areas where this chemical is used or stored.

Storage
Container: Store in a tightly closed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[2]

First Aid Measures
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In case of exposure, immediate medical attention is required.

Table 4: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water. If

irritation or a rash develops, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Experimental Protocols
Protocol for Neutralization and Disposal of Nickel
Acetate Tetrahydrate Waste
This protocol details the chemical remediation of aqueous nickel(II) waste through precipitation

as nickel(II) hydroxide.

Materials:

Aqueous waste solution containing nickel acetate tetrahydrate

1M Sodium Hydroxide (NaOH) solution
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pH paper or a pH meter

Large beaker

Stirring rod

Vacuum filtration apparatus (Buchner funnel, filter flask, filter paper, vacuum source)

Spatula

Weighing boat

Designated hazardous waste container for solid nickel waste

Designated container for the treated liquid waste

Procedure:

Preparation: Ensure all necessary PPE is worn. Perform the procedure in a well-ventilated

chemical fume hood.

Precipitation:

Carefully measure the volume of the nickel acetate waste solution.

Slowly add 1M NaOH solution to the waste while gently stirring. The nickel(II) ions will

begin to precipitate as a green solid (nickel(II) hydroxide).

Continuously monitor the pH of the solution using pH paper or a pH meter. Continue

adding NaOH until the pH of the solution reaches and is stable at 11.[3]

Settling:

Allow the mixture to stand undisturbed for at least 10 minutes to allow the nickel hydroxide

precipitate to settle.[3]

Decantation:
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Carefully decant the supernatant (the clear liquid) into a separate large beaker, being

careful not to disturb the solid precipitate.

The decanted liquid should be tested for residual nickel content to ensure it meets local

disposal regulations before being neutralized to a pH between 6 and 8 and discharged to

the sanitary sewer, or collected as hazardous waste if required.

Filtration:

Set up the vacuum filtration apparatus.

Wet the filter paper with a small amount of deionized water to ensure a good seal.

Turn on the vacuum source.

Slowly pour the remaining slurry containing the nickel hydroxide precipitate into the center

of the Buchner funnel.

Rinse the original beaker with a small amount of deionized water and pour this rinsing into

the funnel to ensure all the precipitate is collected.

Leave the vacuum on for a few minutes to air-dry the solid precipitate on the filter paper.

Collection and Disposal of Solid Waste:

Turn off the vacuum source and carefully disconnect the filter flask.

Remove the Buchner funnel and place it upside down on a clean, dry surface. The filter

paper with the nickel hydroxide precipitate should fall out.

Using a spatula, carefully scrape the solid nickel hydroxide from the filter paper into a pre-

weighed and labeled weighing boat.

Allow the solid to air-dry completely in a designated, well-ventilated area (such as within

the fume hood).

Once dry, weigh the solid and transfer it to a designated, sealed, and properly labeled

hazardous waste container for solid nickel compounds.
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Disposal of Liquid Waste:

The filtrate collected in the filter flask should be combined with the decanted supernatant.

Test the combined liquid for residual nickel concentration. If it meets local discharge limits,

neutralize the pH to between 6 and 8 and dispose of it down the sanitary sewer with

copious amounts of water. If it does not meet the limits, it must be collected as hazardous

aqueous waste.

Protocol for Spill Cleanup and Neutralization
This protocol should be followed in the event of a solid nickel acetate tetrahydrate spill.

Materials:

Full PPE (as specified in Table 3)

Spill containment materials (e.g., absorbent pads, sand)

Scoop or dustpan and brush

Sealable plastic bags or a designated hazardous waste container

1M Sodium Hydroxide (NaOH) solution (for neutralization of collected material)

Large plastic container for neutralization

Procedure:

Evacuation and Notification: Evacuate all non-essential personnel from the immediate spill

area. Notify the laboratory supervisor and the institutional safety office.

Containment: If it is safe to do so, prevent the spill from spreading by using spill containment

materials to create a barrier around the spill.

Collection:

Carefully scoop or sweep up the spilled solid material. Avoid creating dust. If a HEPA-

filtered vacuum is available and approved for this type of material, it can be used.
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Place the collected material into a labeled, sealable plastic bag or a designated hazardous

waste container.

Decontamination of the Spill Area:

Wipe the spill area with a damp cloth or paper towels to remove any remaining residue.

Place the used cleaning materials into the same hazardous waste container as the

collected spill.

Neutralization of Collected Spill Material (to be performed in a fume hood):

The collected solid spill can be treated using a similar precipitation method as the waste

disposal protocol.

Carefully add the collected solid to a large plastic container.

Slowly add water to dissolve the nickel acetate.

Gradually add 1M NaOH solution while stirring until the pH of the resulting slurry is 11.

The resulting nickel hydroxide precipitate should be collected by filtration as described in

the waste disposal protocol (Section 6.1, steps 5 and 6) and disposed of as solid

hazardous waste.

The remaining liquid should be handled as described in the waste disposal protocol

(Section 6.1, step 7).

Mechanisms of Toxicity and Signaling Pathways
The toxicity of nickel compounds, including nickel acetate tetrahydrate, is complex and

involves multiple cellular and molecular mechanisms. A primary mechanism of nickel-induced

damage is the generation of reactive oxygen species (ROS), which leads to oxidative stress

and subsequent damage to DNA, proteins, and lipids. Nickel can also interfere with DNA repair

mechanisms and activate certain signaling pathways, contributing to its carcinogenic effects.
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Logical Flow of Nickel Acetate Tetrahydrate Handling

Preparation Handling Post-Handling

Risk Assessment Don PPE Prepare Work Area Weighing/Measuring Use in Experiment Decontaminate Work Area Waste Disposal Remove PPE Wash Hands

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of nickel acetate tetrahydrate.
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Experimental Workflow for Nickel Waste Neutralization
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Signaling Pathway of Nickel-Induced Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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